Cas no 1261920-52-8 (2-chloro-5-(2-chloro-4-methylphenyl)phenol)

• Product Name: 2-chloro-5-(2-chloro-4-methylphenyl)phenol
• CAS No: 1261920-52-8
• MF: C₁₃H₁₀Cl₂O
• MW: 253.123901844025
• MDL: MFCD18315609
• CID: 1219224
• PubChem ID: 53221345
• Update Time: 2025-10-29

2-chloro-5-(2-chloro-4-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2-chloro-4-methylphenyl)phenol
• MFCD18315609
• 2',4-Dichloro-4'-methyl[1,1'-biphenyl]-3-ol
• 1261920-52-8
• DTXSID80685995
• 2-Chloro-5-(2-chloro-4-methylphenyl)phenol, 95%

• MDL： MFCD18315609
• Inchi： 1S/C13H10Cl2O/c1-8-2-4-10(12(15)6-8)9-3-5-11(14)13(16)7-9/h2-7,16H,1H3
• InChI Key： XMROBFHRLMBZAG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=CC(=C(C=1)O)Cl

Computed Properties

• Exact Mass: 252.0108703g/mol
• Monoisotopic Mass: 252.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-5-(2-chloro-4-methylphenyl)phenol

Comprehensive Overview of 2-Chloro-5-(2-Chloro-4-Methylphenyl)Phenol (CAS No. 1261920-52-8)

2-Chloro-5-(2-chloro-4-methylphenyl)phenol (CAS No. 1261920-52-8) is a specialized chlorinated phenolic compound with significant applications in industrial and research settings. This compound, characterized by its unique molecular structure, has garnered attention due to its potential uses in material science, organic synthesis, and specialty chemical formulations. Its systematic name reflects the presence of two chlorine atoms and a methyl group, which contribute to its distinct chemical properties.

The molecular formula of 2-chloro-5-(2-chloro-4-methylphenyl)phenol is C₁₃H₁₀Cl₂O, with a molecular weight of approximately 253.12 g/mol. Its structure features a phenol ring substituted with chlorine at the 2-position and a second aromatic ring at the 5-position, which is further substituted with chlorine and a methyl group. This arrangement enhances its reactivity and solubility in organic solvents, making it a valuable intermediate in synthetic chemistry.

One of the key applications of CAS 1261920-52-8 is in the development of advanced materials, such as polymers and resins. Researchers are exploring its use as a building block for high-performance coatings and adhesives, where its chlorinated phenolic structure can improve thermal stability and chemical resistance. Additionally, its potential as a precursor in pharmaceutical intermediates has sparked interest in the life sciences sector.

Recent trends in green chemistry have led to increased scrutiny of chlorinated compounds. However, 2-chloro-5-(2-chloro-4-methylphenyl)phenol is being studied for its potential to undergo environmentally friendly modifications, such as catalytic dechlorination or bioremediation. These studies align with the growing demand for sustainable chemical processes and reduced environmental impact.

In the context of SEO optimization, users frequently search for queries like "properties of 2-chloro-5-(2-chloro-4-methylphenyl)phenol" or "applications of CAS 1261920-52-8." Addressing these search intents, this compound’s physical properties include a melting point range of 80-85°C and moderate solubility in polar organic solvents like ethanol and acetone. Its stability under standard conditions makes it suitable for storage and handling in laboratory environments.

The market for specialty phenolic compounds is expanding, driven by demand in sectors such as electronics, automotive, and healthcare. 2-Chloro-5-(2-chloro-4-methylphenyl)phenol is positioned as a niche product with opportunities for customization to meet specific industrial requirements. Suppliers and manufacturers are increasingly focusing on high-purity grades to cater to research and development needs.

Safety and regulatory compliance are critical considerations for handling CAS 1261920-52-8. While not classified as a hazardous material under major regulatory frameworks, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe storage and disposal.

In summary, 2-chloro-5-(2-chloro-4-methylphenyl)phenol (CAS No. 1261920-52-8) is a versatile compound with promising applications in material science and organic synthesis. Its unique structure and properties make it a subject of ongoing research, particularly in the context of sustainable chemistry. For researchers and industry professionals, understanding its potential and limitations is essential for leveraging its capabilities effectively.